Cas no 136322-11-7 (Benzoic acid, 3-nitro-, phenylmethyl ester)

• Product Name: Benzoic acid, 3-nitro-, phenylmethyl ester
• CAS No: 136322-11-7
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 1239976
• PubChem ID: 957455
• Update Time: 2025-04-20

Benzoic acid, 3-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-, phenylmethyl ester
• 3-nitrobenzoic acid benzyl ester
• benzyl 3-nitrobenzoate
• DA-11354
• AKOS003442194
• 136322-11-7
• benzyl m-nitrobenzoate
• QXYKESHEGVTGLH-UHFFFAOYSA-N
• SCHEMBL2825416

• Inchi： 1S/C14H11NO4/c16-14(19-10-11-5-2-1-3-6-11)12-7-4-8-13(9-12)15(17)18/h1-9H,10H2
• InChI Key： QXYKESHEGVTGLH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų